Cas no 1402234-06-3 (5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester)

• Product Name: 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester
• CAS No: 1402234-06-3
• MF: C₁₇H₁₈BF₃O₂S
• MW: 354.19
• CID: 5143336
• PubChem ID: 66520092
• Update Time: 2025-06-10

5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester
• AKOS015941961
• 4,4,5,5-Tetramethyl-2-(5-(3-(trifluoromethyl)phenyl)thiophen-2-yl)-1,3,2-dioxaborolane
• 1402234-06-3

• Inchi： 1S/C17H18BF3O2S/c1-15(2)16(3,4)23-18(22-15)14-9-8-13(24-14)11-6-5-7-12(10-11)17(19,20)21/h5-10H,1-4H3
• InChI Key： BNMICAMUFZYENH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1SC(C2=CC=CC(C(F)(F)F)=C2)=CC=1

Computed Properties

• Exact Mass: 354.1072656g/mol
• Monoisotopic Mass: 354.1072656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester

Comprehensive Analysis of 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 1402234-06-3)

The compound 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 1402234-06-3) is a highly versatile boronic ester derivative widely utilized in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure, featuring a thiophene core and a trifluoromethylphenyl group, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and material engineering. This article delves into its properties, applications, and relevance in cutting-edge research.

In recent years, the demand for boronic acid derivatives has surged due to their pivotal role in bioconjugation and catalysis. Researchers frequently search for "boronic ester applications" or "thiophene-based building blocks," reflecting the growing interest in this chemical space. The 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester stands out for its stability and reactivity, making it ideal for constructing complex heterocyclic compounds.

One of the most searched topics in this domain is "how to use boronic esters in drug development." This compound’s pinacol ester moiety enhances its shelf-life and handling, addressing common challenges in medicinal chemistry. Its trifluoromethyl group further contributes to metabolic stability, a key consideration in designing bioactive molecules. These attributes align with trends in precision medicine and targeted therapies, where researchers seek robust synthetic tools.

From a materials science perspective, this compound is explored for organic electronics, such as OLEDs and conductive polymers. Queries like "thiophene derivatives for optoelectronics" highlight its relevance. The electron-withdrawing trifluoromethyl group fine-tunes electronic properties, enabling tailored bandgap engineering. Such applications resonate with the push for sustainable energy solutions and flexible electronics.

In summary, 5-(3-Trifluoromethylphenyl)thiophene-2-boronic acid pinacol ester (CAS No. 1402234-06-3) bridges multiple disciplines, from pharmaceuticals to advanced materials. Its design caters to contemporary needs like green chemistry and high-throughput screening, ensuring its prominence in scientific literature and industrial workflows. As research evolves, this compound will likely remain a staple in innovative chemical synthesis.